1,1'-(1,10-dioxo-1,10-decanediyl)bis[4-(2-adamantyl)piperazine]

• IUPAC Name: 1,10-bis[4-(2-adamantyl)piperazin-1-yl]decane-1,10-dione
• InChI: InChI=1S/C38H62N4O2/c43-35(39-9-13-41(14-10-39)37-31-19-27-17-28(21-31)22-32(37)20-27)7-5-3-1-2-4-6-8-36(44)40-11-15-42(16-12-40)38-33-23-29-18-30(25-33)26-34(38)24-29/h27-34,37-38H,1-26H2
• InChI Key: XBXIACJTRBODGW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2C3CC4CC(C3)CC2C4)C(=O)CCCCCCCCC(=O)N5CCN(CC5)C6C7CC8CC(C7)CC6C8
• Molecular Formula: C38H62N4O2
• DSSTOX Substance ID: DTXSID001134270
• Molecular Weight: 606.9 g/mol
• CAS RN: 72616-30-9

Description

1,1'-(1,10-dioxo-1,10-decanediyl)bis[4-(2-adamantyl)piperazine] is a synthetic compound that has been gaining attention in the field of medicinal chemistry due to its potential therapeutic applications. This molecule has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for the development of new drugs. In

Mechanism of Action

The mechanism of action of 1,1'-(1,10-dioxo-1,10-decanediyl)bis[4-(2-adamantyl)piperazine] is not fully understood. However, it has been proposed that this compound may act by inhibiting the activity of certain enzymes or proteins involved in cell growth and proliferation. It may also interact with cell membranes and disrupt their function, leading to cell death.
Biochemical and Physiological Effects:
1,1'-(1,10-dioxo-1,10-decanediyl)bis[4-(2-adamantyl)piperazine] has been found to exhibit a range of biochemical and physiological effects. It has been shown to have antioxidant properties and to inhibit the production of reactive oxygen species. This compound has also been found to modulate the activity of certain neurotransmitters, including serotonin and dopamine, which are involved in mood regulation. In addition, it has been shown to have anti-inflammatory effects and to modulate the immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1,1'-(1,10-dioxo-1,10-decanediyl)bis[4-(2-adamantyl)piperazine] in lab experiments is its high potency and specificity. This compound has been found to exhibit strong activity against cancer cells and other disease targets, making it a valuable tool for drug discovery. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in vivo.

Future Directions

There are several future directions for research on 1,1'-(1,10-dioxo-1,10-decanediyl)bis[4-(2-adamantyl)piperazine]. One area of interest is the development of new drugs based on this compound. Researchers are exploring the potential of this molecule as a lead compound for the development of new anticancer, antiviral, and antibacterial agents. Another area of interest is the investigation of the mechanism of action of this compound. Further studies are needed to elucidate the molecular targets of this compound and to determine its mode of action. Finally, researchers are exploring the potential of this compound as a therapeutic agent for the treatment of mood disorders and other neurological conditions.

Synthesis Methods

The synthesis of 1,1'-(1,10-dioxo-1,10-decanediyl)bis[4-(2-adamantyl)piperazine] involves the reaction of 1,10-decanediamine with 2-adamantylcarbonyl chloride in the presence of triethylamine and dichloromethane. The resulting intermediate is then treated with phosgene to form the final product. This synthesis method has been optimized for high yield and purity and has been used in several studies.

Scientific Research Applications

1,1'-(1,10-dioxo-1,10-decanediyl)bis[4-(2-adamantyl)piperazine] has been extensively studied for its potential therapeutic applications. It has been found to exhibit antitumor, antiviral, and antibacterial activities. In addition, it has been shown to have potential as an antidepressant and anxiolytic agent. This compound has also been investigated for its ability to inhibit the growth of cancer cells and to induce apoptosis in cancer cells.